Dexamethasone phenylpropionate

Description

Dexamethasone phenylpropionate is a synthetic corticosteroid known for its anti-inflammatory and immunosuppressive properties. It is a glucocorticoid that crosses cell membranes and binds to cytoplasmic receptors, influencing biochemical pathways and gene expression. This compound is commonly used in veterinary medicine to manage central nervous system inflammation in animals like dogs and cats, as well as to treat primary bovine ketosis in cattle . Its effects include suppressing neutrophil migration, reducing inflammatory mediator production, and reversing increased capillary permeability, leading to decreased inflammation.

In laboratory settings, dexamethasone phenylpropionate's effects change over time, exhibiting time-dependent pharmacokinetics, with clearance rates varying due to auto-induction. Studies in rats have demonstrated its ability to attenuate inflammatory responses at different dosages. Upon hydrolysis, it yields dexamethasone and phenylpropionic acid, while oxidation and reduction can produce derivatives with altered functional groups. Dexamethasone itself is a fluorinated glucocorticoid used to treat various inflammatory and autoimmune disorders, such as rheumatoid arthritis and bronchospasm . It is also used to prevent postoperative nausea and vomiting and manage pain after surgery .

Research applications of dexamethasone phenylpropionate span chemistry, biology, medicine, and industry. It serves as a model compound for studying esterification and hydrolysis reactions, and it is investigated for its effects on cellular processes and gene expression. In medicine, it is utilized in developing anti-inflammatory and immunosuppressive therapies and in veterinary pharmaceuticals. A similar compound, dexamethasone 21-(3-phenylpropionate), is also used to treat inflammatory skin conditions .

• CAS No.: 1879-72-7
• Product Name: Dexamethasone phenylpropionate
• Molecular Formula: C31H37FO6
• Molecular Weight: 524.6 g/mol
• IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3-phenylpropanoate
• Standard InChI: InChI=1S/C31H37FO6/c1-19-15-24-23-11-10-21-16-22(33)13-14-28(21,2)30(23,32)25(34)17-29(24,3)31(19,37)26(35)18-38-27(36)12-9-20-7-5-4-6-8-20/h4-8,13-14,16,19,23-25,34,37H,9-12,15,17-18H2,1-3H3/t19-,23+,24+,25+,28+,29+,30+,31+/m1/s1
• Standard InChIKey: CTKMBLPPDDQOSU-JPYVRCQISA-N
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)CCC5=CC=CC=C5)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)CCC5=CC=CC=C5)O)C)O)F)C
• Purity: > 95%
• Synonyms: dexamethasone 21-phenylpropionate
• PubChem Compound: 63038
• Last Modified: Apr 15 2024